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Compound Name: 2,3,4-Trimethylheptane

Cat. No.: B14641633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2,3,4-trimethylheptane, a branched

alkane with significant applications in the fuel industry and as a non-polar solvent. While not a

compound with direct applications in drug development as an active pharmaceutical ingredient,

its well-defined physicochemical properties make it a useful reference standard and solvent in

various chemical and analytical contexts. This document consolidates available data on its

chemical identity, physical and chemical properties, and its primary applications, with a focus

on providing a technical resource for scientific professionals.

Chemical Identity and Nomenclature
2,3,4-Trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its structure

consists of a seven-carbon heptane backbone with three methyl group substituents at positions

2, 3, and 4.

IUPAC Name: 2,3,4-trimethylheptane[1]

CAS Number: 52896-95-4[1]

Molecular Formula: C₁₀H₂₂[2]

Molecular Weight: 142.28 g/mol [3]
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SMILES: CCCC(C)C(C)C(C)C[1]

InChI Key: UVVYAKOLFKEZEE-UHFFFAOYSA-N[2]

Physicochemical Properties
The physicochemical properties of 2,3,4-trimethylheptane are crucial for its application as a

reference fuel and solvent. A summary of these properties is presented in the table below.

Property Value Unit Reference

Physical State Colorless liquid - [3]

Odor Characteristic - [3]

Boiling Point 164.85 °C

Melting Point -109.15 °C

Density 0.745 g/cm³ at 20°C

Vapor Pressure 2.9 mmHg at 25°C

Water Solubility 1.83 mg/L at 25°C

LogP (Octanol-Water

Partition Coefficient)
4.98 -

Henry's Law Constant 1.4 x 10⁻⁴ mol/(kg*bar) [4]

Applications in Research and Industry
The primary application of 2,3,4-trimethylheptane stems from its combustion properties and

its nature as a non-polar solvent.

Reference Fuel in Octane Rating
2,3,4-Trimethylheptane is a significant component in the determination of the octane rating of

gasoline. The octane rating is a measure of a fuel's ability to resist "knocking" or "pinging"

during combustion. Due to its branched structure, 2,3,4-trimethylheptane has a high octane
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rating and is used as a reference fuel in these tests.[3] Its consistent combustion

characteristics allow for the calibration of engines used in octane rating tests.[3]

High-Performance Fuel Blends
Beyond its role as a reference compound, 2,3,4-trimethylheptane is also utilized in the

formulation of high-performance gasoline blends.[3] Its inclusion can enhance the overall

combustion characteristics of the fuel, leading to improved engine performance and efficiency.

[3]

Non-Polar Solvent
As a non-polar alkane, 2,3,4-trimethylheptane can be employed as a solvent for non-polar

compounds in various chemical reactions and extractions. Its low reactivity makes it a suitable

medium for reactions involving highly reactive reagents.

Experimental Protocols
Due to the limited public documentation of 2,3,4-trimethylheptane in biological or

pharmaceutical research, detailed experimental protocols in these areas are not available.

However, a generalized protocol for its use in gas chromatography, a common analytical

technique, is provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol outlines the general steps for the analysis of a sample containing 2,3,4-
trimethylheptane.

Objective: To identify and quantify 2,3,4-trimethylheptane in a liquid sample.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Helium (carrier gas)

A suitable capillary column (e.g., non-polar)
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Sample containing 2,3,4-trimethylheptane

2,3,4-Trimethylheptane standard for calibration

Volumetric flasks and syringes

Procedure:

Standard Preparation: Prepare a series of calibration standards of 2,3,4-trimethylheptane in

a suitable volatile solvent (e.g., hexane) at known concentrations.

Sample Preparation: Dilute the sample containing 2,3,4-trimethylheptane in the same

solvent if necessary to fall within the calibration range.

GC-MS Instrument Setup:

Set the injector temperature (e.g., 250 °C).

Set the oven temperature program. A typical program might start at a low temperature

(e.g., 50 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250

°C) to ensure the elution of all components.

Set the carrier gas (Helium) flow rate.

Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-200).

Injection: Inject a small volume (e.g., 1 µL) of the prepared standard or sample into the GC.

Data Acquisition: Acquire the chromatogram and mass spectrum for each run.

Data Analysis:

Identify the peak corresponding to 2,3,4-trimethylheptane based on its retention time and

comparison of its mass spectrum to a reference spectrum.

Generate a calibration curve by plotting the peak area of the standards against their

concentrations.
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Quantify the amount of 2,3,4-trimethylheptane in the sample by using the calibration

curve.

Visualizations
Chemical Structure
Caption: 2D structure of 2,3,4-Trimethylheptane.

Logical Workflow for Octane Rating Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b14641633?utm_src=pdf-body
https://www.benchchem.com/product/b14641633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Octane Rating Determination

Prepare Reference Fuels
(e.g., 2,3,4-Trimethylheptane and n-heptane)

Calibrate Cooperative Fuel Research (CFR) Engine
with Reference Fuels Prepare Fuel Sample for Testing

Run Fuel Sample in CFR Engine

Measure Knock Intensity

Compare Knock Intensity to Reference Fuels

Determine Octane Rating

Click to download full resolution via product page
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Caption: A simplified workflow illustrating the use of 2,3,4-trimethylheptane in octane rating

tests.

Relevance to Drug Development
It is important to note that 2,3,4-trimethylheptane is not typically used as a therapeutic agent

or an excipient in pharmaceutical formulations. Its high lipophilicity and volatility make it

unsuitable for most drug delivery applications. However, for researchers in drug discovery and

development, an understanding of such simple alkanes can be relevant in the following

contexts:

Solvent for Synthesis: In the synthesis of active pharmaceutical ingredients (APIs), non-polar

solvents are often required. While more common alkanes like hexane or heptane are

typically used, the principles of solubility and reactivity of 2,3,4-trimethylheptane are

transferable.

Reference Compound: In analytical chemistry, particularly in chromatography, a wide range

of compounds are used as standards for method development and validation. While not a

common standard in pharmaceutical analysis, its well-defined properties could make it useful

in specific, non-clinical applications.

Toxicology Studies: While no specific toxicology data for 2,3,4-trimethylheptane was found

for this guide, the toxicology of alkanes, in general, is an important area of study.

Understanding the potential for irritation, neurotoxicity, and other adverse effects of organic

solvents is a critical component of laboratory safety and preclinical drug development.

Conclusion
2,3,4-Trimethylheptane is a well-characterized branched alkane with established applications

in the fuel industry. For the scientific research community, particularly those in drug

development, its direct utility is limited. However, a thorough understanding of its

physicochemical properties and its role as a reference standard and solvent provides valuable

foundational knowledge in organic chemistry and analytical sciences. The data and workflows

presented in this guide offer a consolidated resource for professionals requiring technical

information on this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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